Cas no 33651-74-0 (3-Pyrazolidinone,1-acetyl-2,5-dimethyl-)

3-Pyrazolidinone,1-acetyl-2,5-dimethyl- structure
33651-74-0 structure
Product name:3-Pyrazolidinone,1-acetyl-2,5-dimethyl-
CAS No:33651-74-0
MF:C7H12N2O2
MW:156.18238
CID:294397
PubChem ID:45121469

3-Pyrazolidinone,1-acetyl-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyrazolidinone,1-acetyl-2,5-dimethyl-
    • 1,3-Dimethyl-2-acetyl-5-pyrazolidinone
    • 1-acetyl-2,5-dimethylpyrazolidin-3-one
    • 33651-74-0
    • Inchi: InChI=1S/C7H12N2O2/c1-5-4-7(11)8(3)9(5)6(2)10/h5H,4H2,1-3H3
    • InChI Key: GHEVKARGMBIMIS-UHFFFAOYSA-N
    • SMILES: CC(N1C(C)CC(=O)N1C)=O

Computed Properties

  • Exact Mass: 156.08996
  • Monoisotopic Mass: 156.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 40.6Ų

Experimental Properties

  • PSA: 40.62

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